Cas no 2167575-41-7 (1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea)

• Product Name: 1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea
• CAS No: 2167575-41-7
• MF: C₆H₁₁F₃N₂OS
• MW: 216.224550485611
• CID: 6079789
• PubChem ID: 165508074
• Update Time: 2025-06-20

1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea
• EN300-1274875
• 2167575-41-7

• Inchi： 1S/C6H11F3N2OS/c7-1-2-10-5(13)11-3-6(8,9)4-12/h12H,1-4H2,(H2,10,11,13)
• InChI Key： FFZZYBQFSZSZCR-UHFFFAOYSA-N
• SMILES： S=C(NCCF)NCC(CO)(F)F

Computed Properties

• Exact Mass: 216.05441864g/mol
• Monoisotopic Mass: 216.05441864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea

Professional Introduction to Compound with CAS No. 2167575-41-7 and Product Name: 1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea

The compound identified by the CAS number 2167575-41-7 and the product name 1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of sulfur-containing heterocycles, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of difluoro, hydroxypropyl, and fluoroethyl substituents, contribute to its distinctive chemical properties and biological interactions.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The incorporation of fluorine atoms into molecular structures can enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In the case of 1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea, the dual presence of fluorine atoms at the 2,2-difluoro and 2-fluoroethyl positions introduces a high degree of electronic complexity, which may influence its interaction with biological targets. This makes the compound a promising candidate for further investigation in the development of novel therapeutic agents.

The hydroxypropyl moiety in the molecular structure adds another layer of functionality, enabling potential interactions with hydrophilic regions of biological targets. This feature is particularly relevant in drug design, as it can facilitate solubility and improve bioavailability. The combination of these structural elements—difluoro, hydroxypropyl, and fluoroethyl—suggests that this compound may exhibit a multifaceted mode of action, making it suitable for addressing complex biological pathways.

Current research in medicinal chemistry increasingly emphasizes the development of targeted therapies that leverage structural diversity to achieve high specificity and efficacy. The compound in question aligns well with this trend, as its unique architecture may allow it to selectively interact with specific enzymes or receptors involved in disease processes. For instance, thiourea derivatives have been explored for their antimicrobial and anti-inflammatory properties, and the modifications present in this compound could enhance these effects while minimizing off-target interactions.

In vitro studies have begun to unravel the potential pharmacological profile of 1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea. Preliminary data indicate that this compound demonstrates notable activity against certain enzymatic targets, suggesting its utility in modulating metabolic pathways relevant to various diseases. The fluorinated substituents are particularly noteworthy, as they may contribute to increased binding affinity by enhancing hydrophobic interactions or by participating in specific hydrogen bonding networks with biological targets.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity. The introduction of multiple functional groups—such as the difluoro, hydroxypropyl, and fluoroethyl units—requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecular frameworks, paving the way for more innovative drug candidates.

From a regulatory perspective, compounds like 1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. However, its structural features suggest that it may possess advantages over traditional therapeutics due to its enhanced stability and targeted action. As regulatory frameworks continue to evolve to accommodate novel chemical entities, compounds with unique profiles like this one are likely to play a crucial role in future drug development strategies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs may also be valuable in other areas of chemical biology, such as enzyme inhibition studies or as intermediates for more complex synthetic pathways. The versatility of thiourea derivatives combined with the strategic use of fluorine-containing groups opens up numerous possibilities for further exploration.

In conclusion,1-(2,2-difluoro-3-hydroxypropyl)-3-(2-fluoroethyl)thiourea represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of functional groups—particularly the difluoro, hydroxypropyl, and fluoroethyl moieties—positions it as a promising candidate for further research into novel therapeutic interventions. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly contribute significantly to the development of next-generation medicines.